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Compound of Interest

Compound Name: Suberoyl chloride

Cat. No.: B127285

An In-depth Technical Guide to Suberoyl Chloride For Researchers, Scientists, and Drug
Development Professionals

Introduction

Suberoyl chloride, also known by its IUPAC name octanedioyl dichloride, is a bifunctional
organic compound with the chemical formula CsH12Cl202.[1][2] Its CAS Registry Number is
10027-07-3.[1][3] As the diacyl chloride derivative of suberic acid, it is a highly reactive
molecule, featuring two acyl chloride groups.[2][4] This dual reactivity makes it a valuable
reagent in organic synthesis, polymer chemistry, and drug development. It serves as a versatile
building block and a cross-linking agent.[2][5] For instance, it is used to synthesize
hydroxyferrocifen hybrid compounds which show antiproliferative activity against triple-negative
breast cancer cells and to cross-link chitosan membranes to improve their integrity.[2][5]

Chemical and Physical Properties

Suberoyl chloride is a colorless to yellow or brown liquid that is sensitive to moisture and
reacts with water.[2][6] Its key properties are summarized in the table below for easy reference.
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Property Value Source(s)
CAS Number 10027-07-3 [1131[7]
Molecular Formula CsH12Cl202 [11[31[8]
Molecular Weight 211.09 g/mol [11[7118]
Colorless to light orange/yellow
Appearance o [2][8]
clear liquid
Density 1.172 g/mL at 25 °C [1][7]
N ) 162-163 °C at 15 mmHg147
Boiling Point [11[71[€]

°C at 12 mmHg

Refractive Index

n20/D 1.468

[5107]

Solubility Reacts with water [2][5]
Flash Point 110 °C (230 °F) [2]
Purity >97-98% [718]

Synonyms: Octanedioyl dichloride, Suberic acid dichloride, Suberoyl dichloride.[1][3][6]

Reactivity and Chemical Synthesis

The high reactivity of suberoyl chloride is centered on its two acyl chloride functional groups.

The carbonyl carbon is highly electrophilic, making it susceptible to nucleophilic attack by a

wide range of compounds.[4] This reactivity is fundamental to its use in synthesis.

Key Reactions:

o With Amines: Reacts vigorously with primary and secondary amines to form stable diamide

bonds. This is arguably its most common application.[4]

» With Alcohols: Reacts with alcohols to yield diesters.[4]

o With Water: Hydrolyzes to form the corresponding dicarboxylic acid (suberic acid) and

hydrogen chloride.[4]
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These reactions are typically exothermic, and the formation of HCI as a byproduct often
requires the use of a non-nucleophilic base to neutralize the acid and drive the reaction to
completion.[4]

Experimental Protocols

The following section details a representative experimental protocol for the synthesis of a
diamide using suberoyl chloride, based on the general principles of the Schotten-Baumann
reaction.[1] This reaction is fundamental for creating linkers in drug conjugates or for
synthesizing polyamide materials.

Synthesis of N,N'-Disubstituted Suberamide

Objective: To synthesize a diamide by reacting suberoyl chloride with a primary amine.
Materials:

e Suberoyl chloride (1 equivalent)

e Primary amine (e.g., benzylamine) (2.2 equivalents)

o Tertiary amine base (e.g., Triethylamine, TEA, or Diisopropylethylamine, DIEA) (2.2
equivalents)

e Anhydrous dichloromethane (DCM) as solvent

» Deionized water

 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)

» Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)
o Magnetic stirrer and stir bar

* Ice bath

Methodology:
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Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), dissolve the primary amine (2.2 eq.) and the tertiary amine base (2.2 eq.) in
anhydrous DCM.

Cooling: Cool the stirring solution to 0 °C using an ice bath. This is crucial to control the
exothermic nature of the reaction.

Addition of Suberoyl Chloride: Prepare a solution of suberoyl chloride (1 eq.) in a small
amount of anhydrous DCM. Add this solution dropwise to the cooled amine solution over 15-
30 minutes using a dropping funnel. A white precipitate (the hydrochloride salt of the tertiary
amine) will likely form.

Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for 8-16 hours to ensure completion.[1] The progress can be monitored
by Thin Layer Chromatography (TLC).

Work-up (Quenching and Extraction):

o Quench the reaction by slowly adding deionized water.
o Transfer the mixture to a separatory funnel.

o Separate the organic layer.

o Wash the organic layer sequentially with a weak acid solution (e.g., 1M HCI) to remove
excess amines, followed by a saturated sodium bicarbonate solution to neutralize any
remaining acid, and finally with brine.

o Dry the isolated organic layer over anhydrous MgSOa or Na2SOa.

Purification:

o Filter off the drying agent.

o Remove the solvent (DCM) under reduced pressure using a rotary evaporator.

o The resulting crude product can be purified by recrystallization or column chromatography
to yield the pure N,N'-disubstituted suberamide.
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Visualization of Synthetic Workflow

The logical steps for the synthesis of a diamide from suberoyl chloride are illustrated in the
workflow diagram below.
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Workflow for Diamide Synthesis via Suberoyl Chloride

Primary Amine (2.2 eq.)
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Caption: General workflow for the synthesis of a diamide using suberoyl chloride.
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Safety and Handling

Suberoyl chloride is a corrosive and moisture-sensitive chemical that requires careful
handling.[6]

o Hazards: Causes severe skin burns and eye damage.[10] It is also a lachrymator (a
substance that causes tearing). Inhalation can cause chemical burns to the respiratory tract
and may be fatal in severe cases.[6]

» Personal Protective Equipment (PPE): Always handle in a chemical fume hood.[6] Wear
appropriate protective gloves, clothing, and chemical safety goggles or a face shield.[6]

e Handling: Keep the container tightly closed and store under an inert atmosphere (e.g.,
nitrogen) to prevent contact with moisture, which will cause it to decompose.[6] Avoid contact
with water, strong bases, alcohols, and oxidizing agents.[6]

o Storage: Store in a cool, dry, well-ventilated area designated for corrosive materials.[6]

e First Aid: In case of contact with skin or eyes, immediately flush with copious amounts of
water for at least 15 minutes and seek immediate medical attention.[6] If inhaled, move the
person to fresh air and get medical help.[6] Do not induce vomiting if ingested.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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